Cas no 33632-66-5 (2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-)

2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy- structure
33632-66-5 structure
Product Name:2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-
CAS No:33632-66-5
MF:C10H10O5
MW:210.183403491974
CID:294378
PubChem ID:45117735
Update Time:2025-04-19

2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-
    • 3-hydroxy-3,4-dihydro-2H-1,5-benzodioxepine-4-carboxylic acid
    • 3-Hydroxy-3,4-dihydro-2H-1,5-benzodioxepine-2-carboxylic acid
    • DTXSID20668666
    • 2H-1,5-Benzodioxepin-2-carboxylic acid,3,4-dihydro-3-hydroxy-
    • 33632-66-5
    • Inchi: 1S/C10H10O5/c11-6-5-14-7-3-1-2-4-8(7)15-9(6)10(12)13/h1-4,6,9,11H,5H2,(H,12,13)
    • InChI Key: KXKXVHVPGVIMLG-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC(C1C(=O)O)O

Computed Properties

  • Exact Mass: 210.0528
  • Monoisotopic Mass: 210.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 75.99
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